Cas no 1251674-15-3 (4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251674-15-3
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• CID: 5397178
• Update Time: 2025-05-28

4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-
• 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H26N4O/c1-6-26(7-2)22(27)18-13-23-21-17(10-9-16(5)24-21)20(18)25-19-11-8-14(3)12-15(19)4/h8-13H,6-7H2,1-5H3,(H,23,24,25)
• InChI Key： ONBPXRZQGSXMAG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(C)C=C2C)=C(C(N(CC)CC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-15-3)

The compound 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide, identified by its CAS No. 1251674-15-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This naphthyridine derivative is characterized by its unique structural features, including a diethylcarboxamide moiety and a 2,4-dimethylphenylamino substituent, which contribute to its potential applications in drug discovery and development.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide due to its potential role in modulating specific biological pathways. Its naphthyridine core is known to interact with various enzymes and receptors, making it a candidate for studying kinase inhibition and signal transduction mechanisms.

The synthesis of CAS No. 1251674-15-3 involves multi-step organic reactions, including amination and carboxamide formation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its structural integrity. These methods ensure that the compound meets the stringent requirements for preclinical studies and in vitro assays.

One of the most frequently searched topics related to this compound is its potential bioactivity profile. Preliminary studies suggest that 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide may exhibit selective binding to certain protein targets, which could be leveraged in the design of novel therapeutic agents. However, further research is needed to fully elucidate its pharmacological properties and mechanism of action.

From an industrial perspective, the scalability of producing CAS No. 1251674-15-3 is a key consideration. Optimizing synthetic routes and minimizing byproducts are essential for cost-effective manufacturing. Additionally, the compound's stability under various storage conditions is a topic of interest, as it impacts its shelf life and usability in high-throughput screening platforms.

Environmental and regulatory aspects also play a crucial role in the application of 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide. Compliance with REACH and other global chemical regulations ensures its safe handling and disposal. Researchers and manufacturers must adhere to good laboratory practices (GLP) to maintain safety and reproducibility in studies involving this compound.

In summary, 4-[(2,4-dimethylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251674-15-3) represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity and potential biological activities make it a valuable tool for advancing our understanding of molecular interactions and developing next-generation therapeutics. As research progresses, this compound may unlock new opportunities in personalized medicine and drug design.